2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide

• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol
• IUPAC Name: 2-(benzotriazol-1-yl)-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C16H16N4O/c21-16(17-11-10-13-6-2-1-3-7-13)12-20-15-9-5-4-8-14(15)18-19-20/h1-9H,10-12H2,(H,17,21)
• InChI Key: OXBQXJWFHOOQFE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCNC(=O)CN2C3=CC=CC=C3N=N2

Description

2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide, also known as BTA-EG4, is a compound that has gained attention in the scientific community due to its potential applications in various fields, including materials science, biochemistry, and medicine.

Mechanism of Action

The mechanism of action of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide is not fully understood, but it is believed to involve the formation of covalent bonds between the 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide molecule and the target molecule. This covalent bond formation can lead to the modification of the target molecule, resulting in changes in its function or activity.
Biochemical and Physiological Effects:
2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide has been shown to have a range of biochemical and physiological effects. In biochemistry, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide has been used to crosslink proteins and peptides, resulting in the formation of stable protein-protein or protein-peptide complexes. In medicine, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide has been investigated for its potential as a drug delivery system, as it can be conjugated to drugs and targeted to specific cells or tissues. 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide has also been shown to have anticancer properties, as it can induce cell death in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide is its versatility, as it can be used in a range of applications in materials science, biochemistry, and medicine. Another advantage is its ability to form stable covalent bonds with target molecules, allowing for the modification of these molecules. However, one limitation of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide is its potential toxicity, as it can form reactive intermediates that may cause damage to cells.

Future Directions

There are several future directions for 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide research. In materials science, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide could be used as a building block for the synthesis of new functional materials with unique properties. In biochemistry, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide could be used to study protein-protein and protein-peptide interactions, as well as to develop new methods for protein and peptide modification. In medicine, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide could be further investigated for its potential as a drug delivery system and as a treatment for cancer. Additionally, the toxicity of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide could be further studied to determine its safety for use in various applications.

Synthesis Methods

The synthesis of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide involves the reaction of 2-phenylethylamine with 2-bromoacetyl-1H-1,2,3-benzotriazole in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with ethylene glycol to form the final product, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide. This method has been reported to yield 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide with high purity and good yield.

Scientific Research Applications

2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide has been extensively studied for its potential applications in various fields. In materials science, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide has been used as a building block for the synthesis of functionalized polymers and dendrimers. In biochemistry, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide has been used as a crosslinker for the modification of proteins and peptides. In medicine, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide has been investigated for its potential as a drug delivery system and for its anticancer properties.